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Introduction

L-Tyrosine is a non-essential amino acid that serves as a precursor for the synthesis of crucial
neurotransmitters and hormones. Its disodium salt dihydrate form is a more soluble derivative
often used in pharmaceutical formulations and cell culture media. Accurate and reliable
analytical methods are essential for the quality control and characterization of L-Tyrosine
disodium salt dihydrate in various applications. High-Performance Liquid Chromatography
(HPLC) is a widely used technique for the analysis of amino acids and their derivatives due to
its high resolution, sensitivity, and specificity. This application note presents a detailed protocol
for the analysis of L-Tyrosine disodium salt dihydrate using a reversed-phase HPLC method
with UV detection.

Principle

The method described herein utilizes reversed-phase chromatography to separate L-Tyrosine
from potential impurities. The separation is achieved based on the differential partitioning of the
analyte between a nonpolar stationary phase and a polar mobile phase. The concentration of
L-Tyrosine is quantified by measuring its absorbance at a specific wavelength using a UV
detector.
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Experimental Protocols

1. Materials and Reagents

e L-Tyrosine Disodium Salt Dihydrate reference standard (=98% purity by HPLC)[1]
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Acetic Acid (glacial, analytical grade)

e Deionized Water (18.2 MQ-cm)

e 0.45 pm Syringe Filters

2. Instrumentation

o HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-
array detector (DAD) or a variable wavelength UV detector.

¢ Analytical column: C18 column (e.g., 4.6 x 150 mm, 5 um patrticle size)
o Data acquisition and processing software
3. Preparation of Solutions

» Mobile Phase A: 0.5% Acetic Acid in Water. To prepare 1 L, add 5 mL of glacial acetic acid to
995 mL of deionized water and mix thoroughly.

¢ Mobile Phase B: Methanol.
¢ Mobile Phase C: Acetonitrile.

e Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of L-Tyrosine
disodium salt dihydrate reference standard and dissolve it in 10 mL of deionized water in a
volumetric flask.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15680748/docs?utm_src=pdf-body#application-note-hplc-analysis-of-l-tyrosine-disodium-salt-dihydrate
https://www.sigmaaldrich.com/HK/zh/product/sigma/t2269
https://www.benchchem.com/product/b15680748/docs?utm_src=pdf-body#application-note-hplc-analysis-of-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748/docs?utm_src=pdf-body#application-note-hplc-analysis-of-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with deionized water to achieve concentrations ranging from 10 pg/mL to 100
pg/mL.

o Sample Solution: Accurately weigh a sample containing L-Tyrosine disodium salt
dihydrate and dissolve it in a known volume of deionized water to obtain a theoretical
concentration within the calibration range. Filter the solution through a 0.45 pm syringe filter
before injection.

4. HPLC Conditions

A generalized isocratic HPLC method can be employed for the analysis. For more complex
matrices or the separation of related impurities, a gradient method may be necessary.

Table 1: HPLC Operating Conditions

Parameter Condition

Column C18, 4.6 x 150 mm, 5 um

Mobile Phase 0.5% Acetic Acid:Methanol:Water (15:15:70
vIVIV)[2]

Flow Rate 1.0 mL/min[2]

Column Temperature 25 °C[2]

Detection UV at 276 nm[2]

Injection Volume 10 uL

Run Time 10 minutes

5. Method Validation Parameters

The analytical method should be validated according to ICH guidelines. Key validation
parameters include:

Table 2: Method Validation Summary (Based on literature for L-Tyrosine)[3]
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Parameter Typical Results

Linearity Range 15.625 - 500 pmol/L
Correlation Coefficient (r?) >0.999

Lower Limit of Quantification (LLOQ) 15.625 umol/L

Accuracy (Recovery) 94.76 £ 0.94%

Precision (RSD) Inter-day and Intra-day < 10%

Data Presentation

Table 3: Example Calibration Data for L-Tyrosine Analysis

Concentration (ug/mL) Peak Area (mAU*s)

10 150234

25 375589

50 751234

75 1126879

100 1502506
Visualizations

HPLC Analysis Workflow
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Caption: Workflow for the HPLC analysis of L-Tyrosine disodium salt dihydrate.

L-Tyrosine Signaling Pathway Precursor Role
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Caption: Biosynthetic pathway of catecholamines from L-Tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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